(R)-1-(4-(Trifluoromethoxy)phenyl)ethanamine hydrochloride
Description
The compound is a derivative of phenylhydrazine . Phenylhydrazines are a class of organic compounds that contain a phenyl ring attached to a hydrazine functional group .
Molecular Structure Analysis
The molecular structure of similar compounds, like 4-(Trifluoromethoxy)phenylhydrazine hydrochloride, consists of a phenyl ring with a trifluoromethoxy group attached . The exact structure of “®-1-(4-(Trifluoromethoxy)phenyl)ethanamine hydrochloride” would depend on the position of the ethanamine group on the phenyl ring.Physical And Chemical Properties Analysis
Similar compounds, like 4-(Trifluoromethoxy)phenylhydrazine hydrochloride, appear as a white to light brown powder . They have a molecular formula of C7H8ClF3N2O .Scientific Research Applications
Environmental Science and Pollution Research
In environmental sciences, compounds like triclosan, a synthetic antibacterial agent, demonstrate the broad utility of certain chemical functionalities for environmental monitoring and pollution control. Triclosan's occurrence, toxicity, and degradation in the environment highlight the importance of understanding chemical behavior for environmental management and the potential ecological impacts of synthetic chemicals (Bedoux et al., 2012).
Biochemical Applications
In biochemical research, studies on compounds like 4-phenylbutyric acid show the relevance of chemical chaperones in addressing protein misfolding diseases, indicating how structurally similar compounds could be investigated for their therapeutic potential in biomedicine (Kolb et al., 2015).
Polymer Science
Research on polyhydroxyalkanoates (PHAs) and their monomers, such as hydroxyalkanoic acids, provides insight into the synthesis and application of biodegradable polymers. These studies underscore the potential for chemicals with similar functionalities to be used in the development of environmentally friendly materials (Yáñez et al., 2020).
Analytical Chemistry
In analytical chemistry, hydrophilic interaction chromatography (HILIC) research demonstrates the importance of understanding the physicochemical properties of compounds for their separation and analysis. This is crucial for the development of analytical methods across various scientific fields, including pharmaceuticals and environmental monitoring (Jandera, 2011).
properties
IUPAC Name |
(1R)-1-[4-(trifluoromethoxy)phenyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO.ClH/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12;/h2-6H,13H2,1H3;1H/t6-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRAQSXJYHZMDFP-FYZOBXCZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OC(F)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=C(C=C1)OC(F)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(4-(Trifluoromethoxy)phenyl)ethanamine hydrochloride | |
CAS RN |
1208989-29-0 |
Source
|
| Record name | (1R)-1-[4-(trifluoromethoxy)phenyl]ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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